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This guide provides a detailed comparison of the Cochlear Nucleus CI624 implant with two

leading alternatives: the MED-EL Synchrony 2 and the Advanced Bionics HiRes Ultra 3D. The

information is intended for researchers, scientists, and drug development professionals,

offering a comprehensive overview of clinical trial results, experimental methodologies, and key

device specifications.

Performance and Clinical Outcomes
Evaluating the performance of cochlear implants involves a variety of metrics, with speech

perception in quiet and noisy environments being among the most critical. While direct head-to-

head clinical trials for the Cochlear Nucleus CI624, MED-EL Synchrony 2, and Advanced

Bionics HiRes Ultra 3D are limited, individual studies provide valuable insights into their

respective capabilities.

A multicenter clinical trial of a Cochlear Nucleus system demonstrated significant mean

improvements in speech perception.[1][2] For Consonant-Nucleus-Consonant (CNC) words in

quiet, a mean improvement of 35.8 percentage points was observed, and for AzBio sentences

in noise, the mean improvement was 32.0 percentage points.[1][2] Another study involving 96

subjects who received a Cochlear Nucleus implant showed that the average preoperative CNC

word score of 14.6% increased to 60.9% six months after activation. Similarly, AzBio sentence

scores at a +10 dB signal-to-noise ratio (SNR) improved from 14.8% to 42.7%.

Data from a retrospective study on patients with Advanced Bionics HiRes Ultra or Ultra 3D

implants who underwent reimplantation with a different manufacturer's device showed that they
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achieved comparable CNC score performance to their best performance with their original

device.[3] Another study assessing Advanced Bionics devices reported on speech perception

improvements with their sound processing strategies.[4]

A study comparing MED-EL devices to Cochlear and Advanced Bionics implants in children

found that MED-EL devices were associated with significantly better sound-source localization.

[5] Another study suggested that subjective music perception was superior with a MED-EL

implant in most subjects who had a Cochlear Nucleus implant in the other ear.[5]

It is important to note that patient outcomes can be influenced by a variety of factors, including

the duration of deafness, the health of the auditory nerve, and the surgical technique.

Therefore, the following data should be interpreted with these variables in mind.

Speech Perception Data

Performance Metric
Cochlear Nucleus
CI624 (and similar
systems)

MED-EL Synchrony
2

Advanced Bionics
HiRes Ultra 3D

CNC Word Score (%

Correct in Quiet)

Pre-op: ~10-60%[1][2]

Post-op: Significant

improvement of ~36-

46 percentage

points[1][2][6]

Data from specific

head-to-head trials

are not readily

available in the

searched literature.

Data from specific

head-to-head trials

are not readily

available in the

searched literature.

AzBio Sentences in

Noise (% Correct)

Pre-op: Variable Post-

op: Significant

improvement of ~28-

32 percentage points

at +10 dB SNR[1][2]

[6]

Data from specific

head-to-head trials

are not readily

available in the

searched literature.

Data from specific

head-to-head trials

are not readily

available in the

searched literature.

Device Specifications
The physical and technical characteristics of a cochlear implant system are crucial for surgical

planning, long-term reliability, and compatibility with other medical procedures.
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Feature
Cochlear Nucleus
CI624

MED-EL Synchrony
2

Advanced Bionics
HiRes Ultra 3D

Electrode Array Type
Slim 20 Electrode

(Lateral Wall)[7][8]

FLEX Series (Flexible

arrays of varying

lengths)[9]

HiFocus SlimJ

(Straight) or HiFocus

Mid-Scala (Precurved)

[4][10]

Number of Electrodes
22 half-banded

platinum electrodes[7]

19 or 24 platinum

electrode contacts

depending on the

array[9]

16 platinum

contacts[4][11]

Electrode Active

Length
19.1 mm[7]

Varies (e.g., FLEX 24:

20.9 mm, FLEX

SOFT: 26.4 mm)[12]

[13]

HiFocus SlimJ: ~20

mm, HiFocus Mid-

Scala: ~15 mm[11]

MRI Compatibility
Up to 3.0 Tesla with

magnet in place[14]

Up to 3.0 Tesla

without magnet

removal[9]

Up to 3.0 Tesla

without magnet

removal[15]

Experimental Protocols
The clinical data presented in this guide are primarily based on standardized speech

perception tests. Understanding the methodologies of these tests is essential for interpreting

the results.

Consonant-Nucleus-Consonant (CNC) Word Test
The CNC word test is a common method for assessing open-set word recognition in quiet. The

protocol typically involves the following steps:

Patient Setup: The patient is seated in a sound-treated booth.

Stimulus Presentation: A pre-recorded list of 50 monosyllabic words is presented to the

patient through a loudspeaker at a calibrated sound level, typically 60 or 65 dB SPL.[5][16]

Patient Response: The patient is instructed to repeat each word they hear.
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Scoring: An audiologist scores the patient's response based on the number of correctly

identified words. The score is expressed as a percentage.

AzBio Sentences in Noise Test
The AzBio sentences test is designed to evaluate speech understanding in more challenging

listening environments that simulate real-world situations. The protocol is as follows:

Patient Setup: The patient is seated in a sound-treated booth, typically with a loudspeaker

positioned in front of them.

Stimulus Presentation: Pre-recorded sentences are presented simultaneously with multi-

talker babble noise.[17] The speech signal is typically presented at a fixed level (e.g., 65

dBA), while the noise level is adjusted to achieve a specific signal-to-noise ratio (SNR), such

as +10 dB or +5 dB.[6]

Patient Response: The patient repeats the sentence they heard.

Scoring: The score is calculated based on the percentage of correctly identified words within

the sentences.

Visualizing Key Processes
To further elucidate the concepts discussed, the following diagrams illustrate the cochlear

implant signal processing pathway and a typical experimental workflow for clinical trials.
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Cochlear Implant Signal Processing Pathway
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Experimental Workflow for a Cochlear Implant Clinical Trial

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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